Cas no 88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid)
88210-96-2 structure
Product Name:5,6-Dimethoxy-1H-indole-2-carboxylic acid
CAS No:88210-96-2
MF:C11H11NO4
MW:221.209343194962
MDL:MFCD00015459
CID:90976
PubChem ID:139035
Update Time:2024-10-26
5,6-Dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethoxy-1H-indole-2-carboxylic acid
- 5,6-DIMETHOXYINDOLE-2-CARBOXYLIC ACID
- 5,6-Dimethoxy-1H-indole-2-carboxylic acid (ACI)
- 5,6-Dimethoxyindolo-2-carboxylic acid
- 5,6-Dimethoxyindolyl-2-carboxylic acid
- 88210-96-2
- 5,6-Dimethoyxindole-2-carboxylic acid
- STK262437
- BBL012479
- D86899
- AKOS002332204
- 5,6-Dica
- Z274771760
- DTXSID10236898
- D-4340
- RS-0335
- DTXCID40159389
- SCHEMBL335983
- MFCD00015459
- 1H-Indole-2-carboxylic acid, 5,6-dimethoxy-
- SY059444
- CS-0131945
- ALBB-007614
- 5,6-Dimethoxyindole-2-carboxylic acid, AldrichCPR
- DB-057049
- EN300-80483
-
- MDL: MFCD00015459
- Inchi: 1S/C11H11NO4/c1-15-9-4-6-3-8(11(13)14)12-7(6)5-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: UZHQHNDRVITJPL-UHFFFAOYSA-N
- SMILES: O=C(C1NC2C(=CC(=C(C=2)OC)OC)C=1)O
- BRN: 202249
Computed Properties
- Exact Mass: 221.06900
- Monoisotopic Mass: 221.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.9
- Topological Polar Surface Area: 71.6A^2
Experimental Properties
- Color/Form: Grayish yellow to light brown powder
- Density: 1.362
- Melting Point: 210°C (dec.)
- Boiling Point: 456.2°C at 760 mmHg
- Flash Point: 229.7°C
- Refractive Index: 1.644
- Water Partition Coefficient: Insoluble in water.
- PSA: 71.55000
- LogP: 1.88330
- Solubility: Insoluble in water
5,6-Dimethoxy-1H-indole-2-carboxylic acid Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
5,6-Dimethoxy-1H-indole-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-Dimethoxy-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038772-500mg |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 500mg |
1250.0CNY | 2021-07-05 | ||
| Chemenu | CM146768-5g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 5g |
$389 | 2021-08-05 | |
| Alichem | A199008230-5g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 5g |
$615.06 | 2023-08-31 | |
| Alichem | A199008230-10g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 10g |
$947.38 | 2023-08-31 | |
| Alichem | A199008230-25g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 25g |
$1624.08 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE172-1g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95+% | 1g |
817.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE172-50mg |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95+% | 50mg |
89.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE172-200mg |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95+% | 200mg |
203.0CNY | 2021-07-13 | |
| TRC | D472513-25mg |
5,6-Dimethoxy-1H-indole-2-carboxylic Acid |
88210-96-2 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D472513-50mg |
5,6-Dimethoxy-1H-indole-2-carboxylic Acid |
88210-96-2 | 50mg |
$ 65.00 | 2022-06-05 |
5,6-Dimethoxy-1H-indole-2-carboxylic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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